3-(5-Ethylthiophen-2-yl)propan-1-ol

• Molecular Formula: C9H14OS
• Molecular Weight: 170.27 g/mol
• IUPAC Name: 3-(5-ethylthiophen-2-yl)propan-1-ol
• InChI: InChI=1S/C9H14OS/c1-2-8-5-6-9(11-8)4-3-7-10/h5-6,10H,2-4,7H2,1H3
• InChI Key: WRWIAYLLOQPMFT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)CCCO

Description

3-(5-Ethylthiophen-2-yl)propan-1-ol is a thiophene-based secondary alcohol characterized by a propan-1-ol chain attached to the 2-position of a 5-ethyl-substituted thiophene ring. The molecular formula is C₁₀H₁₄OS, with a molecular weight of 170.28 g/mol. Thiophene derivatives are widely studied for their aromaticity, electronic properties, and applications in pharmaceuticals and agrochemicals. For instance, thiophene-propanol derivatives are noted in impurity profiles of pharmaceuticals like drospirenone/ethinyl estradiol, indicating their relevance in synthetic pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5-Ethylthiophen-2-yl)propan-1-ol typically involves the functionalization of thiophene derivatives. One common method is the alkylation of 5-ethylthiophene with a suitable alkylating agent, followed by the introduction of the propanol group through a series of reactions. The reaction conditions often involve the use of catalysts and specific solvents to achieve the desired product with high yield and purity.

Industrial Production Methods

Industrial production of 3-(5-Ethylthiophen-2-yl)propan-1-ol may involve large-scale chemical processes that optimize the reaction conditions for cost-effectiveness and efficiency. This can include the use of continuous flow reactors, advanced catalytic systems, and automated monitoring to ensure consistent quality and output.

Chemical Reactions Analysis

Types of Reactions

3-(5-Ethylthiophen-2-yl)propan-1-ol can undergo various chemical reactions, including:

Oxidation: The alcohol group can be oxidized to form aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The thiophene ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., bromine) or nucleophiles (e.g., amines) can be employed under controlled conditions.

Major Products Formed

Oxidation: Aldehydes and carboxylic acids.

Reduction: Various alcohol derivatives.

Substitution: Substituted thiophene derivatives with different functional groups.

Scientific Research Applications

3-(5-Ethylthiophen-2-yl)propan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(5-Ethylthiophen-2-yl)propan-1-ol involves its interaction with molecular targets through its functional groups. The alcohol group can form hydrogen bonds, while the thiophene ring can participate in π-π interactions. These interactions can influence the compound’s reactivity and its effects on biological systems.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Key Structural Differences	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
3-(5-Ethylthiophen-2-yl)propan-1-ol	Thiophene with ethyl (C5) and propanol (C2)	C₁₀H₁₄OS	170.28	Target compound; potential drug intermediate	-
a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	Methylamino group at propanol C3	C₉H₁₃NOS	183.27	Pharmaceutical impurity (drospirenone)
3-[(Thieno[2,3-d]pyrimidin)amino]propan-1-ol	Fused thienopyrimidin system	C₁₄H₁₇N₃OS	287.37	Cytotoxic activity (HC 29, MDA cell lines)
3-(5-Ethylpiperidin-2-yl)propan-1-ol	Piperidine ring (non-aromatic)	C₁₀H₂₁NO	171.28	High-yield synthesis (95% reported)

Key Observations :

• Aromaticity: The thiophene moiety in the target compound confers aromaticity and planarity, contrasting with the saturated piperidine ring in C₁₀H₂₁NO derivatives. This difference impacts electronic properties and solubility.
• Substituent Effects: The ethyl group at thiophene C5 enhances lipophilicity compared to unsubstituted analogs like a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol.

Key Observations :

• Thiophene derivatives often employ sulfur-containing cyclocondensation reactions (e.g., compounds 7a/7b) , whereas piperidine analogs rely on reductive amination or cyclization .
• High-yield routes (e.g., 95% for the piperidine analog) highlight the efficiency of optimized synthetic protocols for non-aromatic systems .

Bioactivity

• Cytotoxicity: Thienopyrimidin-propanol derivatives exhibit cytotoxicity against colorectal adenoma (HC 29) and breast cancer (MDA) cell lines, suggesting the propanol-thiophene motif may contribute to bioactivity .
• Pharmaceutical Impurities: Analogs like a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol are controlled impurities in drugs, underscoring the need for rigorous purification in synthesis .

Physicochemical Properties

• Hydrogen Bonding: The propanol hydroxyl group improves aqueous solubility relative to fully non-polar analogs.

Biological Activity

3-(5-Ethylthiophen-2-yl)propan-1-ol is an organic compound notable for its unique structure, featuring a thiophene ring and a propanol functional group. This compound has garnered interest in various fields, particularly in medicinal chemistry and pharmacology, due to its potential biological activities. This article reviews the available literature on the biological activity of 3-(5-Ethylthiophen-2-yl)propan-1-ol, including its synthesis, biological interactions, and relevant case studies.

• Molecular Formula : C_11H_14OS
• Molecular Weight : Approximately 182.28 g/mol

The compound's structure contributes to its aromatic properties, which may influence its reactivity and interactions in biological systems.

Synthesis Methods

Various synthetic routes have been explored for the preparation of 3-(5-Ethylthiophen-2-yl)propan-1-ol. Common methods include:

• Alkylation of Thiophene : Using ethyl bromide with thiophene derivatives.
• Reduction of Ketones : Converting corresponding ketones to alcohols using reducing agents like lithium aluminum hydride.

These methods highlight the compound's accessibility for synthetic chemists, allowing further exploration of its biological applications.

Cytotoxicity Studies

Cytotoxicity assessments are crucial for evaluating the safety profile of any new compound. Preliminary studies on related thiophene derivatives suggest varying levels of cytotoxicity against human cell lines. The cytotoxic effects are often concentration-dependent, indicating that lower concentrations may be safe for therapeutic applications.

Enzyme Interaction Studies

Investigations into enzyme interactions reveal that compounds with a hydroxyl group can act as enzyme inhibitors or substrates. Understanding how 3-(5-Ethylthiophen-2-yl)propan-1-ol interacts with specific enzymes could provide insights into its potential therapeutic uses.

Case Studies

A notable case study involved the evaluation of a series of thiophene derivatives for their antifungal activity against Candida species. The results indicated that modifications on the thiophene ring significantly influenced the compounds' efficacy.

Case Study Example:
In a study assessing the anti-Candida activity of various thiophene derivatives, it was found that structural modifications led to enhanced potency against C. albicans and C. tropicalis. The most active derivative exhibited an MIC value significantly lower than fluconazole, suggesting potential as an alternative antifungal agent.